Cas no 5689-92-9 (2-Propyn-1-one, 1-phenyl-3-(2,4,6-trimethylphenyl)-)

2-Propyn-1-one, 1-phenyl-3-(2,4,6-trimethylphenyl)- structure
5689-92-9 structure
Product Name:2-Propyn-1-one, 1-phenyl-3-(2,4,6-trimethylphenyl)-
CAS No:5689-92-9
MF:C18H16O
MW:248.319045066833
CID:347462
PubChem ID:71444458
Update Time:2025-04-19

2-Propyn-1-one, 1-phenyl-3-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propyn-1-one, 1-phenyl-3-(2,4,6-trimethylphenyl)-
    • 1-phenyl-3-(2,4,6-trimethylphenyl)prop-2-yn-1-one
    • 5689-92-9
    • DTXSID20853232
    • Inchi: 1S/C18H16O/c1-13-11-14(2)17(15(3)12-13)9-10-18(19)16-7-5-4-6-8-16/h4-8,11-12H,1-3H3
    • InChI Key: OFOHVAXIGPSYBJ-UHFFFAOYSA-N
    • SMILES: O=C(C#CC1C(C)=CC(C)=CC=1C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 248.12018
  • Monoisotopic Mass: 248.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

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